4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide

• IUPAC Name: 4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide
• InChI: InChI=1S/C12H19NO3S/c1-5-12(2,3)13-17(14,15)11-8-6-10(16-4)7-9-11/h6-9,13H,5H2,1-4H3
• InChI Key: GUBNJPISJVINIA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)OC
• Molecular Formula: C12H19NO3S
• Molecular Weight: 257.35 g/mol

Description

4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide is an organic compound that belongs to the class of sulfonamides. Sulfonamides are known for their diverse applications in medicinal chemistry, particularly as antimicrobial agents. This compound features a methoxy group attached to the benzene ring and a sulfonamide group bonded to a 2-methylbutan-2-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide typically involves the following steps:

Nitration: The starting material, 4-methoxybenzenesulfonamide, undergoes nitration to introduce a nitro group.

Reduction: The nitro group is then reduced to an amine group using a reducing agent such as hydrogen gas in the presence of a palladium catalyst.

Alkylation: The resulting amine is alkylated with 2-methylbutan-2-yl chloride in the presence of a base like sodium hydride to form the final product.

Industrial Production Methods

Industrial production of this compound may involve similar steps but on a larger scale, with optimizations for yield and purity. Continuous flow reactors and automated systems can be employed to ensure consistent production.

Chemical Reactions Analysis

Types of Reactions

4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to a hydroxyl group using oxidizing agents like potassium permanganate.

Reduction: The sulfonamide group can be reduced to a sulfonic acid group under strong reducing conditions.

Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium methoxide in methanol.

Major Products

Oxidation: 4-hydroxy-N-(2-methylbutan-2-yl)benzenesulfonamide.

Reduction: 4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonic acid.

Substitution: Various substituted benzenesulfonamides depending on the nucleophile used.

Scientific Research Applications

4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor due to the presence of the sulfonamide group.

Medicine: Explored for its antimicrobial properties, particularly against bacterial strains resistant to traditional antibiotics.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of 4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide involves its interaction with biological targets such as enzymes. The sulfonamide group can mimic the structure of para-aminobenzoic acid (PABA), a substrate for bacterial enzymes involved in folic acid synthesis. By inhibiting these enzymes, the compound can disrupt bacterial growth and replication.

Comparison with Similar Compounds

Similar Compounds

4-methoxy-N-(2-methylpentan-2-yl)aniline: Similar structure but with an aniline group instead of a sulfonamide group.

4-methoxy-N-(prop-2-yn-1-yl)benzenesulfonamide: Similar sulfonamide structure but with a different alkyl substituent.

Uniqueness

4-methoxy-N-(2-methylbutan-2-yl)benzenesulfonamide is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. The presence of the methoxy group enhances its solubility and potential interactions with biological targets, making it a valuable compound for research and development in various fields.